![molecular formula C16H17BrN2O4S2 B2864593 4-((1-((5-bromothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one CAS No. 2034388-67-3](/img/structure/B2864593.png)
4-((1-((5-bromothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((1-((5-bromothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C16H17BrN2O4S2 and its molecular weight is 445.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The compound is part of a broader class of azetidin-2-one derivatives that have been synthesized and characterized for various scientific applications. Research in this area often focuses on creating new synthetic routes or improving existing ones to obtain these compounds with desired properties. For instance, the synthesis and characterization of azetidin-2-one based phenyl sulfonyl pyrazoline derivatives have been explored, showing the process involves reacting certain azetidin-2-one derivatives with benzene sulfonyl chloride in the presence of pyridine. These compounds were then characterized using IR, 1H NMR spectroscopy, and tested for their antibacterial and antifungal activities through broth dilution methods (Shah et al., 2014).
Antimicrobial and Anticancer Activity
Another significant area of research application involves evaluating the antimicrobial and anticancer potentials of these derivatives. Specific compounds in this class have been synthesized and assessed for their efficacy against various bacterial and fungal strains. For example, some derivatives have shown potent antibacterial activity against Gram-negative bacteria, including Pseudomonas aeruginosa, after structural modifications at specific positions to enhance activity (Sendai et al., 1985). Additionally, studies on compounds like E-4-{[(5-bromothiophen-2-yl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one have demonstrated cytotoxic activity against certain cancer cell lines, suggesting potential applications in cancer research (S. M et al., 2022).
Chemical Modifications for Enhanced Biological Activity
The research also emphasizes chemical modifications to improve the biological activity of these compounds. This involves altering specific chemical groups or adding new functional groups to the core structure to increase antimicrobial or anticancer potency. Such modifications are often guided by structure-activity relationship (SAR) studies that help identify the most promising candidates for further development and testing (Sendai et al., 1985).
Properties
IUPAC Name |
4-[1-(5-bromothiophen-2-yl)sulfonylazetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN2O4S2/c1-10-6-12(7-15(20)19(10)11-2-3-11)23-13-8-18(9-13)25(21,22)16-5-4-14(17)24-16/h4-7,11,13H,2-3,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICTNMWYNIHLILX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)S(=O)(=O)C4=CC=C(S4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrN2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.